Cas no 1338658-95-9 (1H-1,2,3-Triazole-4-carboxylic acid, 1-[(3-fluorophenyl)methyl]-5-(4-methoxyphenyl)-)

• Product Name: 1H-1,2,3-Triazole-4-carboxylic acid, 1-[(3-fluorophenyl)methyl]-5-(4-methoxyphenyl)-
• CAS No: 1338658-95-9
• MF: C₁₇H₁₄FN₃O₃
• MW: 327.309767246246
• CID: 5306557
• Update Time: 2025-10-30

1H-1,2,3-Triazole-4-carboxylic acid, 1-[(3-fluorophenyl)methyl]-5-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-carboxylic acid, 1-[(3-fluorophenyl)methyl]-5-(4-methoxyphenyl)-

• Inchi： 1S/C17H14FN3O3/c1-24-14-7-5-12(6-8-14)16-15(17(22)23)19-20-21(16)10-11-3-2-4-13(18)9-11/h2-9H,10H2,1H3,(H,22,23)
• InChI Key： SHSANEWRAHXLQU-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(F)=C2)C(C2=CC=C(OC)C=C2)=C(C(O)=O)N=N1

Additional information on 1H-1,2,3-Triazole-4-carboxylic acid, 1-[(3-fluorophenyl)methyl]-5-(4-methoxyphenyl)-

1H-1,2,3-Triazole-4-carboxylic acid, 1-[(3-fluorophenyl)methyl]-5-(4-methoxyphenyl)-: A Comprehensive Overview

1H-1,2,3-Triazole-4-carboxylic acid, 1-[(3-fluorophenyl)methyl]-5-(4-methoxyphenyl)- is a compound with the CAS registry number 1338658-95-9. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds with significant applications in various fields such as pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a triazole ring fused with a carboxylic acid group and substituted with a fluorophenylmethyl and a methoxyphenyl group. These substituents play a crucial role in determining the compound's chemical reactivity, stability, and biological activity.

The synthesis of 1H-1,2,3-Triazole-4-carboxylic acid, 1-[(3-fluorophenyl)methyl]-5-(4-methoxyphenyl)- typically involves multi-step reactions. One common approach is the click chemistry method, which utilizes the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction. This method is highly efficient and selective, making it ideal for constructing triazole-containing compounds. The fluorophenylmethyl and methoxyphenyl substituents are introduced through appropriate coupling reactions or substitution processes. The carboxylic acid group can be incorporated during the synthesis or introduced post-synthetically through oxidation or hydrolysis reactions.

Recent studies have highlighted the potential of 1H-1,2,3-Triazole-4-carboxylic acid, 1-[(3-fluorophenyl)methyl]-5-(4-methoxyphenyl)- in drug discovery. Triazoles are known for their ability to act as hydrogen bond donors and acceptors, which enhances their binding affinity to biological targets. The fluorophenylmethyl group contributes to lipophilicity and metabolic stability, while the methoxyphenyl group introduces electron-donating effects that can modulate the compound's electronic properties. These features make this compound a promising candidate for targeting various disease states such as cancer, inflammation, and infectious diseases.

In addition to its pharmaceutical applications, 1H-1,2,3-Triazole-4-carboxylic acid has shown potential in materials science. The triazole ring's aromaticity and conjugation properties make it suitable for use in organic electronics and optoelectronic devices. Recent research has explored its application as a building block for constructing functional materials such as organic semiconductors and light-emitting polymers. The presence of electron-withdrawing groups like the carboxylic acid and electron-donating groups like the methoxyphenyl group allows for fine-tuning of the material's electronic properties.

The CAS No. 1338658-95-9 compound has also been studied for its environmental fate and toxicity. Triazoles are generally considered to be persistent in the environment due to their aromatic stability; however, specific substituents can influence their biodegradability and bioaccumulation potential. The fluorophenylmethyl group may enhance persistence due to its strong carbon–fluorine bonds; however, further studies are required to fully understand its environmental impact.

From an analytical standpoint, 1H-NMR spectroscopy has been widely used to confirm the structure of 1H-1,2,3-Triazole-4-carboxylic acid, while mass spectrometry (MS) provides insights into its molecular weight and fragmentation patterns. X-ray crystallography has been employed to determine its three-dimensional structure at the atomic level.

In conclusion, 1H-1,2,3-Triazole-4-carboxylic acid, with CAS registry number 1338658-95-9, is a versatile compound with promising applications across multiple disciplines. Its unique structural features make it an attractive candidate for both academic research and industrial development.